Cas no 1261450-80-9 (2,2'-Dichloro-6'-(trifluoromethyl)propiophenone)

• Product Name: 2,2'-Dichloro-6'-(trifluoromethyl)propiophenone
• CAS No: 1261450-80-9
• MF: C₁₀H₇Cl₂F₃O
• MW: 271.063191652298
• CID: 4984671
• Update Time: 2025-05-21

2,2'-Dichloro-6'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dichloro-6'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7Cl2F3O/c1-5(11)9(16)8-6(10(13,14)15)3-2-4-7(8)12/h2-5H,1H3
• InChI Key： HOYWZXGKPFKCRB-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C(=CC=CC=1C(F)(F)F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Additional information on 2,2'-Dichloro-6'-(trifluoromethyl)propiophenone

Introduction to 2,2'-Dichloro-6'-(trifluoromethyl)propiophenone (CAS No. 1261450-80-9)

2,2'-Dichloro-6'-(trifluoromethyl)propiophenone, with the CAS number 1261450-80-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its dichloro and trifluoromethyl substituents on a propiophenone backbone, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups on its molecular structure imparts distinct reactivity, enabling its use in a variety of synthetic pathways.

The trifluoromethyl group is particularly noteworthy, as it is widely recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made 2,2'-Dichloro-6'-(trifluoromethyl)propiophenone a sought-after building block in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted its role in the synthesis of bioactive molecules targeting various disease mechanisms.

In the realm of pharmaceutical research, 2,2'-Dichloro-6'-(trifluoromethyl)propiophenone has been employed in the preparation of heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, studies have demonstrated its utility in constructing pyrazole and triazole derivatives, which have shown promise as antiviral and anti-inflammatory agents. The dichloro substitution pattern on the propiophenone moiety facilitates nucleophilic aromatic substitution reactions, allowing for further functionalization and diversification of the molecular scaffold.

Moreover, the compound's reactivity with organometallic reagents has been explored in cross-coupling reactions, enabling the formation of carbon-carbon bonds under mild conditions. This capability is particularly valuable in constructing complex drug molecules with high precision. Researchers have leveraged these properties to develop novel analogs with improved pharmacokinetic profiles, including enhanced solubility and reduced toxicity.

From a materials science perspective, 2,2'-Dichloro-6'-(trifluoromethyl)propiophenone has found applications in the synthesis of advanced polymers and liquid crystals. The trifluoromethyl group contributes to thermal stability and chemical resistance, making it an attractive candidate for high-performance materials. Recent studies have investigated its incorporation into conductive polymers used in organic electronics, where its electronic properties can be tailored to meet specific device requirements.

The compound's versatility also extends to agrochemical applications. Functional derivatives of 2,2'-Dichloro-6'-(trifluoromethyl)propiophenone have been examined as potential intermediates for herbicides and fungicides. The combination of chloro and trifluoromethyl groups enhances the bioactivity of these compounds by improving their interaction with biological targets. Such findings underscore the compound's broad utility across multiple sectors of chemical research.

In conclusion, 2,2'-Dichloro-6'-(trifluoromethyl)propiophenone (CAS No. 1261450-80-9) represents a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse synthetic applications, making it a cornerstone in the development of innovative chemical entities. As research continues to uncover new methodologies and applications, this compound is poised to remain a critical tool in the chemist's arsenal.